Cas no 457099-52-4 (Benzenamine,2-methoxy-4-(methoxymethyl)-)

• Product Name: Benzenamine,2-methoxy-4-(methoxymethyl)-
• CAS No: 457099-52-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 327912
• PubChem ID: 22046528
• Update Time: 2025-04-19

Benzenamine,2-methoxy-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-4-(methoxymethyl)-
• 2-methoxy-4-(methoxymethyl)aniline
• Benzenamine, 2-methoxy-4-(methoxymethyl)- (9CI)
• 457099-52-4
• SCHEMBL2033379
• FAMORTPTYCYSQW-UHFFFAOYSA-N
• A1-31865
• DTXSID80621954
• 2-Methoxy-4-methoxymethyl-phenylamine

• Inchi： 1S/C9H13NO2/c1-11-6-7-3-4-8(10)9(5-7)12-2/h3-5H,6,10H2,1-2H3
• InChI Key： FAMORTPTYCYSQW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(COC)=C1)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų